Cas no 14894-42-9 (Benzenemethanesulfonamide,N,N-dimethyl-)

Benzenemethanesulfonamide,N,N-dimethyl- structure
14894-42-9 structure
Product Name:Benzenemethanesulfonamide,N,N-dimethyl-
CAS No:14894-42-9
MF:C9H13NO2S
MW:199.27002120018
CID:219028
PubChem ID:300257
Update Time:2025-04-19

Benzenemethanesulfonamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide,N,N-dimethyl-
    • N,N-dimethyl-1-phenylmethanesulfonamide
    • AC1L6VX6
    • N,N-Dimethyl(phenyl)methansulfonamid
    • N,N-dimethylbenzylsulfonamide
    • N,N-dimethyl-C-phenyl-methanesulfonamide
    • N,N-Dimethylphenylmethansulfonamid
    • NSC174595
    • Phenylmethanesulfonic acid N,N-dimethylamide
    • Phenyl-methansulfonsaeure-dimethylamid
    • SureCN3174757
    • SCHEMBL3174757
    • DTXSID20306197
    • NSC-174595
    • AKOS003859490
    • 14894-42-9
    • N,N-DIMETHYL(PHENYL)METHANESULFONAMIDE
    • Inchi: 1S/C9H13NO2S/c1-10(2)13(11,12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
    • InChI Key: OXDYCJOPPBIFHS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 199.06679
  • Monoisotopic Mass: 199.066699
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 1.192
  • Boiling Point: 313.7°C at 760 mmHg
  • Flash Point: 143.5°C
  • Refractive Index: 1.551
  • PSA: 37.38
  • LogP: 2.15880
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